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Compound of Interest

Compound Name: 4-Chloro-2-methylphenol

Cat. No.: B052076

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of 4-Chloro-
2-methylphenol in various organic solvents. This document is intended for researchers,
scientists, and professionals in drug development who require detailed information on the
physicochemical properties of this compound.

Introduction to 4-Chloro-2-methylphenol

4-Chloro-2-methylphenol, also known as p-chloro-o-cresol, is a halogenated phenolic
compound.[1][2] It exists as a white to off-white crystalline solid with a characteristic phenolic
odor.[1] This compound serves as a crucial intermediate in the synthesis of various chemicals,
including herbicides like MCPA and MCPB, and is also utilized as a disinfectant and
preservative.[2] Understanding its solubility in different organic solvents is critical for its
application in synthesis, formulation, and various industrial processes.

Solubility Data

The solubility of a compound is a fundamental physical property that dictates its behavior in
various chemical and biological systems. While extensive quantitative data for the solubility of
4-Chloro-2-methylphenol in a wide range of organic solvents at various temperatures is not
readily available in publicly accessible literature, this guide summarizes the existing qualitative
and semi-quantitative information.
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It is generally reported that 4-Chloro-2-methylphenol has limited solubility in water and is
more soluble in common organic solvents.[1]

Table 1: Solubility of 4-Chloro-2-methylphenol in Various Solvents

. Temperatur
Solvent Formula Type Solubility Notes
e (°C)
_ <0.1 g/100
Water H20 Polar Protic 15 Insoluble
mL[1][2]
. Slightly
Water H20 Polar Protic 7.6 g/L 25
soluble
) » Readily
Ethanol C2HsOH Polar Protic Soluble[1] Not Specified
soluble
) » Readily
Acetone C3HeO Polar Aprotic Soluble[1] Not Specified
soluble
Diethyl Ether (C2H5)20 Polar Aprotic Soluble[1] Not Specified
Petroleum Moderately »
- Nonpolar Not Specified
Ether Soluble
Aromatic Readily N e.g., Toluene,
- Nonpolar Not Specified
Solvents Soluble Benzene
_ _ Reacts to
Caustic Soda Aqueous Readily »
) NaOH (aq) Not Specified form a
Solution Base Soluble
soluble salt
Paraffinic Moderately » e.g., Hexane,
- Nonpolar Not Specified
Solvents Soluble Heptane

Note: The terms "Readily Soluble,” "Soluble,” and "Moderately Soluble" are based on
qualitative descriptions found in the literature and are not based on standardized quantitative
measurements.

Experimental Protocol for Solubility Determination
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The following section outlines a detailed methodology for the experimental determination of the
solubility of 4-Chloro-2-methylphenol in an organic solvent. The protocol is based on the
widely used isothermal shake-flask method followed by quantitative analysis using High-
Performance Liquid Chromatography (HPLC).

Materials and Equipment

e Solute: 4-Chloro-2-methylphenol (purity > 99%)
e Solvent: Selected organic solvent (HPLC grade)
e Apparatus:
o Analytical balance (= 0.0001 g)
o Thermostatic shaker bath
o Vials with screw caps and PTFE septa
o Syringes and syringe filters (0.45 um, PTFE)
o Volumetric flasks and pipettes
o High-Performance Liquid Chromatography (HPLC) system with a UV detector

o C18 HPLC column (e.g., 4.6 mm x 250 mm, 5 um)

Experimental Procedure

o Preparation of Saturated Solutions:

o Add an excess amount of 4-Chloro-2-methylphenol to a series of vials containing a
known volume of the selected organic solvent. The presence of undissolved solid is
essential to ensure saturation.

o Securely cap the vials and place them in a thermostatic shaker bath set to the desired
temperature.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b052076?utm_src=pdf-body
https://www.benchchem.com/product/b052076?utm_src=pdf-body
https://www.benchchem.com/product/b052076?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Allow the mixtures to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous
agitation to ensure equilibrium is reached.

o Sample Collection and Preparation:

o

After equilibration, stop the agitation and allow the vials to stand undisturbed in the
thermostatic bath for at least 4 hours to allow the undissolved solid to settle.

o Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled
syringe to the experimental temperature to avoid precipitation.

o Immediately filter the withdrawn sample through a 0.45 um syringe filter into a pre-
weighed volumetric flask.

o Dilute the filtered sample with the mobile phase of the HPLC to a concentration within the
calibrated range of the instrument.

o Quantitative Analysis by HPLC:

[e]

Prepare a series of standard solutions of 4-Chloro-2-methylphenol of known
concentrations in the mobile phase.

o Develop a suitable HPLC method for the quantification of 4-Chloro-2-methylphenol. A
typical method would involve a C18 column and a mobile phase of acetonitrile and water
at a specific ratio, with UV detection at a wavelength where the analyte has maximum
absorbance (e.g., ~280 nm).

o Inject the standard solutions to generate a calibration curve.

[e]

Inject the diluted samples and determine their concentrations from the calibration curve.
» Calculation of Solubility:

o Calculate the concentration of 4-Chloro-2-methylphenol in the original saturated solution,
taking into account the dilution factor.

o Express the solubility in desired units, such as g/100 mL or mol/L.
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Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the experimental determination of the
solubility of 4-Chloro-2-methylphenol.
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Caption: Experimental workflow for determining the solubility of 4-Chloro-2-methylphenol.
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Conclusion

This technical guide has summarized the available information on the solubility of 4-Chloro-2-
methylphenol in organic solvents and provided a detailed experimental protocol for its
determination. While precise quantitative data remains sparse in the public domain, the
provided qualitative information and the detailed methodology offer a solid foundation for
researchers and professionals working with this compound. The experimental workflow
diagram provides a clear visual representation of the steps involved in accurately measuring its
solubility. Further research to quantify the solubility in a broader range of solvents and at
various temperatures would be a valuable contribution to the chemical and pharmaceutical

sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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